2-{[5-(3,4-dimethoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}-N-1,3-thiazol-2-ylacetamide

• IUPAC Name: 2-[[5-(3,4-dimethoxyphenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C16H17N5O3S2/c1-21-14(10-4-5-11(23-2)12(8-10)24-3)19-20-16(21)26-9-13(22)18-15-17-6-7-25-15/h4-8H,9H2,1-3H3,(H,17,18,22)
• InChI Key: QNRQVLZIEDBNFS-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC(=O)NC2=NC=CS2)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C16H17N5O3S2
• Molecular Weight: 391.5 g/mol

Description

This compound is part of a broader class of chemicals that play a significant role in medicinal chemistry and materials science due to their diverse biological activities and functional properties. The molecular structure typically features a combination of 1,2,4-triazole and thiazole rings, which are known for their utility in pharmaceutical development and synthesis of advanced materials.

Synthesis Analysis

Synthesis approaches for related compounds often involve multi-step chemical reactions, starting with key precursors like dimethoxybenzoylthiosemicarbazide, followed by alkylation, acylation, or cyclocondensation reactions to introduce various functional groups and build the desired molecular architecture (Labanauskas et al., 2001).

Molecular Structure Analysis

The molecular structure of similar compounds is characterized by X-ray diffraction studies, revealing details about their crystal system, unit cell parameters, and intermolecular interactions. These structures often exhibit planarity with certain groups oriented perpendicular to the main molecular plane, contributing to their reactivity and interaction with biological targets (Prabhuswamy et al., 2016).

Scientific Research Applications

Synthesis and Structural Characterization

The compound is utilized in the synthesis of novel chemical structures with potential pharmacological applications. For instance, similar compounds have been synthesized and characterized through techniques like single crystal diffraction, providing insights into their molecular conformation and structural properties (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).

Heterocyclic Syntheses

These compounds serve as starting materials for various heterocyclic syntheses. They are notable for their efficiency in one-pot cascade reactions, contributing significantly to the synthesis of important heterocycles (Schmeyers & Kaupp, 2002).

Antimicrobial Activity

Research has shown that derivatives of such compounds demonstrate antimicrobial activity against various bacteria, molds, and yeasts. This implies potential applications in developing new antimicrobial agents (Tien et al., 2016), (Cankiliç & Yurttaş, 2017).

Anti-Inflammatory and Analgesic Properties

Compounds similar to 2-{[5-(3,4-dimethoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}-N-1,3-thiazol-2-ylacetamide have been synthesized and evaluated for their anti-inflammatory and analgesic activities, suggesting potential therapeutic applications in treating inflammation and pain (Labanauskas et al., 2001).

Anticancer Activity

These compounds have been explored for their anticancer properties. Studies have revealed that certain derivatives exhibit significant activity against various cancer cell lines, highlighting their potential in cancer treatment (Havrylyuk et al., 2010), (Al-Suwaidan et al., 2016).

Physicochemical Properties

The study of similar compounds has involved determining their pharmacologically relevant physicochemical properties, such as solubility in various solvents, which is crucial for drug development (Volkova, Levshin, & Perlovich, 2020).

Corrosion Inhibition

Research indicates the potential use of related compounds as corrosion inhibitors, particularly for carbon steel in acidic environments. This suggests their applicability in industrial settings to protect metals from corrosion (Hu et al., 2016).

Mechanism of Action

The mechanism of action of this compound is not known. It’s possible that the compound could have biological activity, given the presence of the triazole and thiazole rings, which are found in many biologically active compounds.

Safety and Hazards

The safety and hazards associated with this compound are not well-documented. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Given the presence of the triazole and thiazole rings in this compound, it could be of interest for further study in the field of medicinal chemistry. These rings are found in many biologically active compounds, so this compound could potentially have biological activity.